3-bromo-5-ethoxyaniline hydrochloride
Description
3-bromo-5-ethoxyaniline hydrochloride is a chemical compound . Unfortunately, there is limited information available about this specific compound.
Molecular Structure Analysis
The molecular structure of 3-bromo-5-ethoxyaniline hydrochloride can be represented by the InChI code: 1S/C8H10BrNO.ClH/c1-2-11-8-4-6 (9)3-7 (10)5-8;/h3-5H,2,10H2,1H3;1H . The molecular weight of the compound is 252.54 .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-ethoxyaniline hydrochloride involves the bromination of 5-ethoxyaniline followed by the formation of the hydrochloride salt.", "Starting Materials": [ "5-ethoxyaniline", "Bromine", "Hydrochloric acid", "Sodium nitrite", "Sodium acetate", "Sodium bisulfite" ], "Reaction": [ "Step 1: Dissolve 5-ethoxyaniline in acetic acid and add sodium acetate.", "Step 2: Add bromine dropwise to the reaction mixture and stir for several hours.", "Step 3: Add sodium bisulfite to the reaction mixture to quench the excess bromine.", "Step 4: Add hydrochloric acid to the reaction mixture to protonate the amine group and form the hydrochloride salt.", "Step 5: Add sodium nitrite to the reaction mixture to form the diazonium salt.", "Step 6: Add hydrochloric acid to the diazonium salt to form 3-bromo-5-ethoxyaniline hydrochloride." ] } | |
CAS RN |
2503202-65-9 |
Product Name |
3-bromo-5-ethoxyaniline hydrochloride |
Molecular Formula |
C8H11BrClNO |
Molecular Weight |
252.5 |
Purity |
95 |
Origin of Product |
United States |
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